Cas no 16212-06-9 (Phenyl trans-Styryl Sulfone)

Phenyl trans-Styryl Sulfone structure
Phenyl trans-Styryl Sulfone structure
Product Name:Phenyl trans-Styryl Sulfone
CAS No:16212-06-9
MF:C14H12O2S
MW:244.308882713318
MDL:MFCD00159177
CID:87663
PubChem ID:736143
Update Time:2025-04-18

Phenyl trans-Styryl Sulfone Chemical and Physical Properties

Names and Identifiers

    • trans-Phenyl §-styrylsulfone
    • Phenyl trans-beta-styryl sulfone
    • PHENYL TRANS-STYRYL SULFONE
    • Phenyl trans-styryl sulphone
    • trans-Phenyl &TRANS-PHENYL SS-STYRYLSULFONE
    • TRANS-PHENYL B-STYRYLSULFONE
    • trans-Phenyl styrylsulfone
    • [(E)-2-(benzenesulfonyl)ethenyl]benzene
    • Phenyl styryl sulfone
    • AG-996/01589037
    • trans-Phenyl -styrylsulfone
    • J-009896
    • NCGC00247196-01
    • NSC91052
    • DS-10082
    • MFCD00159177
    • (E)-[2-(Phenylsulfonyl)vinyl]benzene
    • phenyl 2-phenylvinyl sulfone
    • AC7955
    • MLS000537579
    • Sulfone, phenyl styryl
    • (E)-(2-Phenylethenyl)-sulphonylbenzene
    • styrylsulfonylbenzene
    • NSC 140157
    • AKOS015836307
    • P2812
    • HMS2384E06
    • SCHEMBL5572469
    • SMR000163743
    • CHEMBL1460161
    • NSC-4521
    • (2-(Phenylsulfonyl)vinyl)benzene
    • (E)-Styryl Phenyl Sulfone
    • A882995
    • (E)-(2-(phenylsulfonyl)vinyl)benzene
    • Benzene, [[(1E)-2-phenylethenyl]sulfonyl]-
    • E-styryl Phenyl Sulfone
    • .beta.-Phenylsulfonylstyrene
    • SCHEMBL5572462
    • Benzene, [(2-phenylethenyl)sulfonyl]-
    • NSC-91052
    • 5418-11-1
    • ([(E)-2-Phenylethenyl]sulfonyl)benzene #
    • Benzene,[[(1E)-2-phenylethenyl]sulfonyl]-
    • 16212-06-9
    • (E)-(2-Phenylethenyl)sulphonylbenzene
    • 2-(Phenylsulfonyl)styrene
    • PHENYL TRANS-STYRYL SULFONE 99
    • NSC4521
    • Phenyl trans-styryl sulfone 99
    • trans-Phenyl beta-styrylsulfone
    • Phenyl trans-Styryl Sulfone
    • MDL: MFCD00159177
    • Inchi: 1S/C14H12O2S/c15-17(16,14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+
    • InChI Key: DNMCCXFLTURVLK-VAWYXSNFSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 244.05600
  • Monoisotopic Mass: 244.0558
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 74-75 °C(lit.)
  • Boiling Point: 438.2℃ at 760mmHg
  • Flash Point: 275.1±16.7 °C
  • Refractive Index: 1.61
  • PSA: 42.52000
  • LogP: 4.21200
  • Solubility: Not determined

Phenyl trans-Styryl Sulfone Pricemore >>

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Phenyl trans-Styryl Sulfone Production Method

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